Cas no 112-37-8 (Undecanoic acid)

Undecanoic acid Properties

Names and Identifiers

• Undecanoic acid
• 1-Decanecarboxylic acid
• Hendecanoic acid
• Undecanoic acid (Hendecanoic)
• Undecanoicacid(C11)
• 11:0
• FEMA 3245
• acid c-11
• AKOS 212-94
• Undecansαure
• undecoic acid
• UNDECYLIC ACID
• n-undecoicacid
• Undecanic acid
• UNDECYCLIC ACID
• n-Undecanoic acid
• n-Undecoic acid
• n-Undecylic acid
• undecanoate
• Undekansaeure
• FEMA No. 3245
• 138ON3IIQG
• NSC7885
• ZDPHROOEEOARMN-UHFFFAOYSA-N
• hendecanoate
• undecylate
• n-undecanoate
• n-undecoate
• n-undecylate
• Undecanoic acid, 99%
• 1-decanecarboxylate
• undecans
• Undecanoate [USAN]
• undecanoicacid
• undecansäure
• Undecanoi
• 1N-Undecoic acid
• BRN 1759287
• Undecoic acid
• WLN: QV10
• CH3-[CH2]9-COOH
• CHEBI:32368
• nUndecoic acid
• QSPL 035
• CS-W004282
• EINECS 203-964-2
• BDBM50511006
• S9454
• 75EF58E9-1C6B-4875-8B82-D0B7A10FAEA2
• 112-37-8
• Undecylic acid
• LMFA01010011
• J-002761
• PB44018
• NCGC00248901-01
• 4-02-00-01068 (Beilstein Handbook Reference)
• NSC-7885
• NSC 7885
• HMS3740G13
• Undecanoate;Hendecanoic acid
• EN300-19485
• UNDECANOIC ACID [FHFI]
• 64118-43-0
• C11:0
• UNDECANOIC ACID
• HY-W004282
• P19940
• SCHEMBL9266
• C17715
• UNDECANOIC ACID [INCI]
• DS-6048
• FA(11:0)
• 63400-07-7
• AI3-02280
• UNII-138ON3IIQG
• BP-27912
• NCGC00258584-01
• AKOS000276906
• nUndecylic acid
• NS00014192
• bmse000563
• DB-222294
• GTPL5533
• DTXSID8021690
• nUndecanoic acid
• QSPL 192
• Undecanoic acid, 98%
• SY007756
• 1Decanecarboxylic acid
• undecansäure
• Undecanoic acid, >=97%, FG
• FA 11:0
• QSPL 155
• F2191-0248
• CHEMBL108030
• MFCD00002730
• NCIOpen2_009435
• CH3-(CH2)9-COOH
• Tox21_201031
• Q425988
• CAS-112-37-8
• DTXCID001690
• Z104473988
• U0004
• Undecanoic acid, analytical standard
• Undecanoate
• +Expand

• MDL： MFCD00002730
• InChIKey： ZDPHROOEEOARMN-UHFFFAOYSA-N
• Inchi： 1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1759287

Computed Properties

• Exact Mass: 186.16198g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 186.16198g/mol
• Monoisotopic Mass: 186.16198g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 13
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.60180
• PSA: 37.30000
• Refractive Index: 1.4202
• Water Partition Coefficient: Insoluble
• Boiling Point: 228 °C/160 mmHg(lit.)
  248-250 °C(lit.)
• Melting Point: 28-31 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3245
• Solubility: 0.05g/l insoluble
• Color/Form: Colorless crystal
• Solubility: Soluble in ethanol and ether, insoluble in water.
• Density: 0.89 g/cm3 (20℃)

Undecanoic acid Security Information

• Symbol: GHS07
• RTECS：YQ2275000
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.6%(V)

Undecanoic acid Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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